4-(4-Methoxypiperidin-1-yl)sulfonyl-5-methylthiophene-2-carboxylic acid

• IUPAC Name: 4-(4-methoxypiperidin-1-yl)sulfonyl-5-methylthiophene-2-carboxylic acid
• InChI: InChI=1S/C12H17NO5S2/c1-8-11(7-10(19-8)12(14)15)20(16,17)13-5-3-9(18-2)4-6-13/h7,9H,3-6H2,1-2H3,(H,14,15)
• InChI Key: OUPWZIYWEVYSFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(S1)C(=O)O)S(=O)(=O)N2CCC(CC2)OC
• Molecular Formula: C12H17NO5S2
• Molecular Weight: 319.4 g/mol

Description

4-(4-Methoxypiperidin-1-yl)sulfonyl-5-methylthiophene-2-carboxylic acid, also known as MPTC, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound is a sulfonamide derivative that has been found to exhibit promising pharmacological properties, making it a potential candidate for drug development.

Mechanism of Action

The mechanism of action of 4-(4-Methoxypiperidin-1-yl)sulfonyl-5-methylthiophene-2-carboxylic acid is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or by modulating the activity of certain neurotransmitters in the brain.
Biochemical and Physiological Effects:
4-(4-Methoxypiperidin-1-yl)sulfonyl-5-methylthiophene-2-carboxylic acid has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant activities in animal models. It has also been found to exhibit neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-Methoxypiperidin-1-yl)sulfonyl-5-methylthiophene-2-carboxylic acid in lab experiments is that it exhibits a relatively low toxicity, making it a safe compound to work with. However, one limitation is that its mechanism of action is not fully understood, making it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 4-(4-Methoxypiperidin-1-yl)sulfonyl-5-methylthiophene-2-carboxylic acid. One direction is to further investigate its mechanism of action, which could lead to the development of more effective drugs based on this compound. Another direction is to study its potential applications in the treatment of various diseases, such as Alzheimer's disease, epilepsy, and chronic pain. Additionally, research could be conducted to optimize the synthesis method of 4-(4-Methoxypiperidin-1-yl)sulfonyl-5-methylthiophene-2-carboxylic acid, making it more efficient and cost-effective to produce.

Synthesis Methods

The synthesis of 4-(4-Methoxypiperidin-1-yl)sulfonyl-5-methylthiophene-2-carboxylic acid involves the reaction of 4-methoxy-1-piperidinesulfonyl chloride with 5-methylthiophene-2-carboxylic acid in the presence of a base such as triethylamine. This reaction results in the formation of 4-(4-Methoxypiperidin-1-yl)sulfonyl-5-methylthiophene-2-carboxylic acid as a white solid.

Scientific Research Applications

4-(4-Methoxypiperidin-1-yl)sulfonyl-5-methylthiophene-2-carboxylic acid has been the subject of scientific research due to its potential applications in the field of medicine. It has been found to exhibit promising pharmacological properties, including anti-inflammatory, analgesic, and anticonvulsant activities. These properties make it a potential candidate for the development of drugs for the treatment of various diseases.